Cas no 2228588-55-2 (methyl 4-(3-methoxyazetidin-3-yl)methylbenzoate)

• Product Name: methyl 4-(3-methoxyazetidin-3-yl)methylbenzoate
• CAS No: 2228588-55-2
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 6399407
• PubChem ID: 165827283
• Update Time: 2025-08-01

methyl 4-(3-methoxyazetidin-3-yl)methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(3-methoxyazetidin-3-yl)methylbenzoate
• methyl 4-[(3-methoxyazetidin-3-yl)methyl]benzoate
• EN300-1820143
• 2228588-55-2

• Inchi： 1S/C13H17NO3/c1-16-12(15)11-5-3-10(4-6-11)7-13(17-2)8-14-9-13/h3-6,14H,7-9H2,1-2H3
• InChI Key： YKGAPGYCTKGARO-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2C=CC(C(=O)OC)=CC=2)CNC1

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 47.6Ų

Additional information on methyl 4-(3-methoxyazetidin-3-yl)methylbenzoate

Research Brief on Methyl 4-(3-Methoxyazetidin-3-yl)methylbenzoate (CAS: 2228588-55-2) in Chemical Biology and Pharmaceutical Applications

Methyl 4-(3-methoxyazetidin-3-yl)methylbenzoate (CAS: 2228588-55-2) is a structurally unique compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This ester derivative, featuring an azetidine ring with a methoxy substituent, presents intriguing possibilities for drug discovery and development. Recent studies have explored its potential as a versatile building block in medicinal chemistry, particularly in the design of novel bioactive molecules targeting various disease pathways.

The compound's structural features, including the strained azetidine ring and the benzoate ester moiety, contribute to its distinctive physicochemical properties and biological interactions. Researchers have investigated its role as a key intermediate in synthesizing more complex molecules with potential therapeutic applications. The methoxyazetidine component, in particular, has been studied for its influence on molecular conformation and target binding characteristics.

In the context of recent drug discovery efforts, methyl 4-(3-methoxyazetidin-3-yl)methylbenzoate has been utilized in the development of potential kinase inhibitors and GPCR modulators. Its structural flexibility allows for diverse modifications, making it valuable for structure-activity relationship (SAR) studies. Several research groups have reported its incorporation into lead compounds showing promising activity against various disease targets, though specific therapeutic applications remain under investigation.

Synthetic approaches to this compound have been refined in recent literature, with emphasis on improving yield and purity. Novel catalytic methods have been developed to construct the azetidine ring system more efficiently, addressing previous challenges in the synthesis of this scaffold. These methodological advances have facilitated broader exploration of structure-activity relationships in related compound series.

Current research directions include investigating the compound's metabolic stability and potential for prodrug development. Preliminary studies suggest that the ester moiety may offer advantages in terms of bioavailability and controlled release properties. However, comprehensive pharmacokinetic and toxicological evaluations are still needed to fully assess its pharmaceutical potential.

The scientific community continues to explore derivatives of methyl 4-(3-methoxyazetidin-3-yl)methylbenzoate, with particular interest in modifying both the azetidine and benzoate components to optimize biological activity. Recent patent literature indicates growing commercial interest in this chemical scaffold, with several applications filed in the past two years covering its use in various therapeutic areas.